3-{[(2-chlorophenyl)methyl]amino}-1-(2-ethoxyphenyl)-1,2-dihydropyrazin-2-one

• IUPAC Name: 3-[(2-chlorophenyl)methylamino]-1-(2-ethoxyphenyl)pyrazin-2-one
• InChI: InChI=1S/C19H18ClN3O2/c1-2-25-17-10-6-5-9-16(17)23-12-11-21-18(19(23)24)22-13-14-7-3-4-8-15(14)20/h3-12H,2,13H2,1H3,(H,21,22)
• InChI Key: FAQTWHSYHHIRKM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2C=CN=C(C2=O)NCC3=CC=CC=C3Cl
• Molecular Formula: C19H18ClN3O2
• Molecular Weight: 355.8 g/mol
• CAS No.: 900000-02-4

Description

The compound “3-{[(2-chlorophenyl)methyl]amino}-1-(2-ethoxyphenyl)-1,2-dihydropyrazin-2-one” is a complex organic molecule. It contains several functional groups, including an amine group (-NH2), a 2-chlorophenyl group, a 2-ethoxyphenyl group, and a dihydropyrazin-2-one group. These functional groups suggest that the compound could have a variety of chemical properties and potential applications.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the amine group could be introduced through a reaction with an amine-containing compound. The 2-chlorophenyl and 2-ethoxyphenyl groups could be introduced through reactions with the corresponding phenyl compounds.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the dihydropyrazin-2-one group suggests that part of the molecule might have a cyclic structure.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be determined by its functional groups. For example, the amine group could participate in acid-base reactions, while the 2-chlorophenyl and 2-ethoxyphenyl groups could undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the amine group could make the compound basic, while the 2-chlorophenyl and 2-ethoxyphenyl groups could make it relatively nonpolar.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action could involve interacting with specific proteins or other molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity and the nature of its breakdown products. Proper handling and disposal procedures would need to be followed to ensure safety.

Future Directions

Future research on this compound could involve exploring its potential applications, studying its properties in more detail, and developing methods for its synthesis.